Cas no 1420789-63-4 (1-((5-Bromothiophen-2-yl)sulfonyl)piperazine-2-carboxylic acid hydrochloride)

• Product Name: 1-((5-Bromothiophen-2-yl)sulfonyl)piperazine-2-carboxylic acid hydrochloride
• CAS No: 1420789-63-4
• MF: C₉H₁₂BrClN₂O₄S₂
• MW: 391.689578056335
• CID: 2173761
• Update Time: 2023-08-05

1-((5-Bromothiophen-2-yl)sulfonyl)piperazine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((5-Bromothiophen-2-yl)sulfonyl)piperazine-2-carboxylic acid hydrochloride

• Inchi： 1S/C9H11BrN2O4S2.ClH/c10-7-1-2-8(17-7)18(15,16)12-4-3-11-5-6(12)9(13)14;/h1-2,6,11H,3-5H2,(H,13,14);1H
• InChI Key： AJYWWWBKGFCILB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N1CCNCC1C(=O)O)(=O)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 425
• Topological Polar Surface Area: 123